Cas no 632313-44-1 (7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 632313-44-1
• MF: C₂₀H₁₁BrN₂O₃S
• MW: 439.281942605972
• CID: 6135803
• PubChem ID: 3983847
• Update Time: 2025-05-30

7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 7-bromo-1,2-dihydro-1-phenyl-2-(2-thiazolyl)-
• AKOS016115514
• 632313-44-1
• VU0605703-1
• 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 7-bromo-1-phenyl-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• Z336089452
• AO-022/42604941
• F3226-2351
• AKOS002224212

• Inchi： 1S/C20H11BrN2O3S/c21-12-6-7-14-13(10-12)17(24)15-16(11-4-2-1-3-5-11)23(19(25)18(15)26-14)20-22-8-9-27-20/h1-10,16H
• InChI Key： SMJNAJUGWAAPBR-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CS2)C(C2=CC=CC=C2)C2C(=O)C3=CC(Br)=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 437.96738g/mol
• Monoisotopic Mass: 437.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 588.5±60.0 °C(Predicted)
• pka: 2.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

7-Bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 632313-44-1): A Comprehensive Overview

The compound 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 632313-44-1) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and materials science research. This chromeno-pyrrole-thiazole derivative exhibits unique electronic and photophysical properties, making it a promising candidate for various high-tech applications.

With the increasing demand for novel organic semiconductors and bioactive molecules, researchers have been exploring polycyclic heteroaromatic compounds like 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione. The presence of multiple conjugated systems in its structure contributes to its interesting optoelectronic characteristics, which are currently being investigated for potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The molecular architecture of CAS 632313-44-1 combines several pharmacologically important motifs: a chromeno[2,3-c]pyrrole core, a thiazole ring, and a bromophenyl substituent. This combination creates a scaffold that may interact with various biological targets, though its exact pharmacological profile requires further investigation. Current research focuses on its potential as a fluorescent probe or biological marker due to its distinctive photophysical properties.

From a synthetic chemistry perspective, the preparation of 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione involves multi-step organic transformations. The bromine atom at position 7 offers an excellent handle for further functionalization through modern cross-coupling reactions, making this compound a valuable building block for more complex molecular architectures. Researchers particularly value such functionalized chromeno-pyrrole derivatives for their versatility in medicinal chemistry and materials science applications.

The thermal and chemical stability of CAS 632313-44-1 has been the subject of several studies, with findings suggesting good robustness under various conditions. This stability profile, combined with its interesting electronic properties, has led to investigations into its potential use in organic electronics and optoelectronic materials. The compound's ability to absorb and emit light in specific wavelength ranges makes it particularly attractive for sensor development and imaging applications.

In the context of current research trends, 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione aligns well with the growing interest in multi-functional organic materials. Scientists are particularly excited about the possibility of tuning its properties through structural modifications, potentially creating derivatives with customized characteristics for specific applications. The thiazole-chromeno-pyrrole hybrid system presents an intriguing platform for such molecular engineering efforts.

Analytical characterization of CAS 632313-44-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are crucial for research applications. The bromine atom's presence facilitates characterization through distinctive isotopic patterns in mass spectral analysis, while the aromatic systems produce characteristic signals in NMR spectra.

From a commercial perspective, the availability of 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione remains limited to specialized chemical suppliers serving the research community. As interest in this compound grows, particularly in academic and industrial research settings focused on advanced organic materials, its market presence may expand. Current pricing reflects its status as a research-grade specialty chemical with potential for various high-value applications.

Environmental and safety considerations for CAS 632313-44-1 follow standard laboratory chemical handling protocols. While comprehensive toxicological data may be limited due to its specialized research use, proper precautions should be taken when working with this compound, including the use of personal protective equipment and adequate ventilation. Researchers should consult material safety data sheets for specific handling guidelines.

The future research directions for 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione appear promising, with potential applications spanning from materials science to biomedical research. Its unique structural features and modifiable nature position it as an interesting candidate for the development of new functional materials with tailored properties. As synthetic methodologies advance and characterization techniques improve, we can expect to see more applications emerging for this fascinating compound.

In conclusion, 7-bromo-1-phenyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 632313-44-1) represents an intriguing example of modern heterocyclic chemistry with significant potential across multiple scientific disciplines. Its combination of structural complexity, functional versatility, and interesting physical properties makes it a compound worth watching as research in advanced organic materials continues to evolve.